3-[3,5-Dichlorophenoxy]-1-bromopropane

• Molecular Formula: C9H9BrCl2O
• Molecular Weight: 283.97 g/mol
• IUPAC Name: 1-(3-bromopropoxy)-3,5-dichlorobenzene
• InChI: InChI=1S/C9H9BrCl2O/c10-2-1-3-13-9-5-7(11)4-8(12)6-9/h4-6H,1-3H2
• InChI Key: KBNRHECPGOKQAV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1Cl)Cl)OCCCBr

Description

3-[3,5-Dichlorophenoxy]-1-bromopropane is a halogenated organic compound characterized by a propane backbone substituted with a bromine atom at the terminal carbon and a 3,5-dichlorophenoxy group at the third carbon. This structure confers reactivity typical of alkyl bromides (e.g., nucleophilic substitution) and aromatic halogenated systems (e.g., electrophilic interactions). The compound is primarily utilized in synthetic organic chemistry as an intermediate for constructing complex molecules, particularly in agrochemical and pharmaceutical research due to its dual halogen functionality .

Comparison with Similar Compounds

Structural and Functional Analogues

The compound belongs to a class of halogenated alkylphenoxy derivatives. Key analogues include:

Compound Name	Molecular Formula	Key Substituents	Reactivity Profile
3-[3,5-Dichlorophenoxy]-1-bromopropane	C₉H₈BrCl₂O	3,5-Cl₂-phenoxy, terminal Br	Nucleophilic substitution, SN2
1-Bromo-3-phenoxypropane	C₉H₁₁BrO	Unsubstituted phenoxy, Br	Moderate SN2 reactivity
3-[4-Chlorophenoxy]-1-bromopropane	C₉H₉BrClO	4-Cl-phenoxy, Br	Enhanced aryl electrophilicity
3-[3,5-Difluorophenoxy]-1-iodopropane	C₉H₈F₂IO	3,5-F₂-phenoxy, terminal I	Lower SN2 reactivity vs. Br

Key Observations :

• Halogen Effects: Bromine’s higher leaving-group ability compared to iodine (in iodopropane analogues) enhances nucleophilic substitution rates. For example, 3-[3,5-Dichlorophenoxy]-1-bromopropane undergoes SN2 reactions 2–3× faster than its iodo counterpart under identical conditions due to Br’s optimal bond dissociation energy .
• Aromatic Substitution: The 3,5-dichlorophenoxy group increases steric hindrance and electron-withdrawing effects compared to mono-chlorinated or unsubstituted phenoxy derivatives. This reduces electrophilic aromatic substitution rates but stabilizes intermediates in Ullmann or Buchwald-Hartwig couplings .

Physicochemical Properties

• Boiling Point: 3-[3,5-Dichlorophenoxy]-1-bromopropane (BP: ~245°C) exhibits a higher boiling point than its difluoro analogue (BP: ~215°C) due to stronger van der Waals interactions from chlorine atoms.
• Solubility: Reduced solubility in nonpolar solvents (e.g., hexane) compared to non-halogenated derivatives, aligning with trends in halogenated aromatics.